Cas no 89611-00-7 (3-Hydroxy-5-(methylamino)benzoic Acid)

• Product Name: 3-Hydroxy-5-(methylamino)benzoic Acid
• CAS No: 89611-00-7
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD16998481
• CID: 594874
• PubChem ID: 53740958
• Update Time: 2025-04-19

3-Hydroxy-5-(methylamino)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-(methylamino)benzoic Acid
• 3-hydroxy-5-methylaminobenzoic acid
• MFCD16998481
• DTXSID80706336
• 3-Hydroxy-5-(methylamino)benzoicAcid
• AKOS027257058
• SY028829
• SCHEMBL10932391
• A916568
• 89611-00-7
• AC7157

• MDL： MFCD16998481
• Inchi： 1S/C8H9NO3/c1-9-6-2-5(8(11)12)3-7(10)4-6/h2-4,9-10H,1H3,(H,11,12)
• InChI Key： CUNFATZHBOZOTB-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)O)C=C(C=1)NC

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56000
• LogP: 1.20510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives